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Compound of Interest

Compound Name: Dimethyldioctylammonium

CAS No.: 20256-55-7

Cat. No.: B10786854

Get Quote

Executive Summary
Dimethyldioctylammonium (often isolated as the chloride, DODMAC, or bromide, DODAB

salt) represents a critical class of dialkyl quaternary ammonium compounds (QACs). Widely

utilized as a phase transfer catalyst, an antimicrobial surfactant, and a cationic lipid in drug

delivery systems, its purity and structural integrity are paramount for regulatory compliance.

This guide moves beyond basic spectral assignment. It details the mechanistic logic behind the

spectroscopic signatures of DODA, providing a self-validating analytical framework for

researchers in pharmaceutical and material sciences. We focus on the DODA cation (

), the active species detected in solution and gas-phase analysis.

Section 1: Molecular Architecture & Symmetry Logic
Before interpreting spectra, one must understand the magnetic and vibrational symmetry of the

molecule.

Core Structure: A quaternary nitrogen center (
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) bonded to two methyl groups (

) and two octyl chains (

).

Symmetry (

effective):

The two

-methyl groups are chemically and magnetically equivalent.

The two

-octyl chains are chemically and magnetically equivalent.

Spectroscopic Consequence:

NMR: You will not see 18 carbon signals. You will see roughly 9 unique signals (1 methyl +

8 octyl carbons).

MS: The parent ion is a permanent cation; it does not require protonation (

) but appears directly as

.

Section 2: Nuclear Magnetic Resonance (NMR)
Profiling
Experimental Protocol (Self-Validating)

Solvent: Deuterated Chloroform (

) is preferred for resolution.

is acceptable but may broaden the exchangeable water peaks often associated with
hygroscopic QAC salts.
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Reference: Tetramethylsilane (TMS) at 0.00 ppm.[1]

Concentration: ~10-15 mg/mL. High concentrations can lead to micelle formation, causing

peak broadening due to anisotropic tumbling.

H NMR Analysis (400 MHz, )
The proton spectrum is dominated by the deshielding effect of the positively charged nitrogen.
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Assignment
Shift (

, ppm)
Multiplicity Integration

Mechanistic
Insight

N-(CH₃)₂ 3.00 – 3.40 Singlet (s) 6H

Diagnostic Peak.

The positive

charge on N

pulls electron

density, heavily

deshielding

these protons.

N-CH₂- 3.20 – 3.50 Multiplet (m) 4H

The

-methylene

protons of the

octyl chains.

Often overlaps

with the methyl

singlet or

appears just

downfield.

-CH₂- (Bulk) 1.20 – 1.40 Multiplet (m) 24H

The internal

methylene

envelope.

Includes

carbons.

Resolution is

poor due to

similar electronic

environments.

-CH₃ (Terminal) 0.88 Triplet (t) 6H

Far removed

from the

center; behaves

like a standard

alkane methyl.
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C NMR Analysis (100 MHz, )
Carbon NMR provides the definitive confirmation of the carbon skeleton count.

Assignment
Shift (

, ppm)
Insight

N-(CH₃)₂ 50.0 – 52.0

The headgroup carbons. High

intensity due to 2 equivalent

carbons + NOE enhancement.

N-CH₂- 63.0 – 64.0

The

-carbon of the octyl chain.

Significantly deshielded by

.

Alkyl Chain 22.0 – 32.0

Multiple peaks corresponding

to C2 through C7 of the octyl

chain.

Terminal -CH₃ 14.1 Standard terminal methyl.

Visualization: NMR Assignment Logic

Unknown QAC Sample 1H NMR Spectrum Singlet @ 3.0-3.4 ppm?
Check Headgroup Integration Ratio

(N-Me : Terminal-Me)
Found

Confirm DODA Structure1:1 Ratio (6H:6H)

Check Impurities
(Amine/Solvent)

Ratio Mismatch

Click to download full resolution via product page

Figure 1: Decision logic for validating Dimethyldioctylammonium via 1H NMR. A 1:1

integration ratio between the N-methyl singlet and the terminal methyl triplet is the primary

quality gate.
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Section 3: Vibrational Spectroscopy (FT-IR)
Infrared spectroscopy is primarily used here for negative identification (proving what is not

there) and counter-ion verification.

The "Fingerprint" of Quaternization
Unlike primary (

) or secondary amines, quaternary ammoniums lack

bonds.

Absence of Bands: No broad band at 3300–3500 cm⁻¹ (N-H stretch). If this exists, your

sample is contaminated with amine salts or water.

C-H Stretches: Strong bands at 2920 cm⁻¹ (asymmetric) and 2850 cm⁻¹ (symmetric) due to

the long octyl chains.

C-N Stretch: A distinct vibration around 910–1020 cm⁻¹, though often obscured in complex

mixtures.

Counter-ion Effect: If the salt is a Chloride, the spectrum is relatively clean. If it is a Nitrate or

Sulfate, strong characteristic anion bands will appear (e.g., Nitrate at 1350 cm⁻¹).

Section 4: Mass Spectrometry (MS) & Fragmentation
For drug development, MS is the gold standard for trace analysis and metabolite identification.

Ionization Physics (ESI)[3]
Mode: Positive Electrospray Ionization (

).

Observation: DODA is a "pre-charged" ion. It yields a signal of high intensity even at low

voltages.

Parent Ion (
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):

Formula:

Exact Mass Calculation:

.

Target m/z:270.3

Fragmentation Dynamics (CID)
In Collision-Induced Dissociation (CID), QACs undergo a characteristic Hofmann Elimination in

the gas phase. The molecule ejects a neutral alkene to relieve the steric strain and charge

density on the nitrogen.

Primary Pathway: Loss of Octene (

, 112 Da).

Product: Dimethyl(octyl)ammonium cation (Tertiary amine species).

Secondary Pathway: Loss of a second Octene.

Product: Dimethylammonium cation.

Visualization: Fragmentation Pathway
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Parent Cation [M]+
m/z 270.3

(Dimethyldioctylammonium)

Fragment Ion
m/z 158.2

(Dimethyloctylammonium)

 Hofmann Elimination

Loss of Octene
(C8H16, 112 Da)

Fragment Ion
m/z 46.1

(Dimethylammonium)

 Secondary Elimination

Loss of Octene
(C8H16, 112 Da)

Click to download full resolution via product page

Figure 2: ESI-MS/MS fragmentation pathway. The sequential loss of neutral octene moieties

(112 Da) is the unique spectral fingerprint of dioctyl QACs.

Section 5: Integrated Characterization Protocol
To ensure "Trustworthiness" in a regulatory setting, use this integrated workflow:

Purity Check (MS): Inject sample via Flow Injection Analysis (FIA) into ESI-MS. Confirm

single peak at m/z 270.3. If peaks appear at m/z 242 (Dodecyl/Octyl mix) or 298 (Didodecyl),

the raw material is a homologue mixture (common in industrial grades).

Structure Verification (NMR): Dissolve in

. Verify the 1:1 integral ratio of the N-Methyl singlet (3.2 ppm) to the Terminal Methyl triplet
(0.88 ppm).

Counter-ion Check (IC/IR): Use IR to rule out nitrate/sulfate. Use Ion Chromatography (IC) if

quantification of Chloride/Bromide is required for stoichiometry.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 10 Tech Support

https://www.benchchem.com/product/b10786854/docs?utm_src=pdf-body-img#technical-guide-spectroscopic-profiling-of-dimethyldioctylammonium-doda-cation
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10786854?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


References
European Union Reference Laboratories (EURL-SRM). (2023). Analysis of Quaternary

Ammonium Compounds (QACs) in Fruits and Vegetables using QuEChERS and LC-MS/MS.

(Version 6).[2][3] Retrieved from [Link]

PubChem. (2025).[2] Dimethyldioctylammonium bromide (Compound Summary).[2][3]

National Library of Medicine. Retrieved from [Link]

Ferrer, I., & Furlong, E. T. (2001). Identification of Alkyl-Dimethylbenzylammonium
Surfactants in Water Samples by Solid-Phase Extraction Followed by Ion Trap LC/MS and
LC/MS/MS. Environmental Science & Technology.

Pretsch, E., Bühlmann, P., & Badertscher, M. (2009). Structure Determination of Organic

Compounds: Tables of Spectral Data.[4] Springer. (Authoritative source for general NMR shift

prediction of ammonium salts).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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